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Compound of Interest

Compound Name: Bis(3-aminopropyl)amine

Cat. No.: B123863 Get Quote

This document provides immediate safety, handling, and disposal protocols for Bis(3-
aminopropyl)amine, tailored for researchers, scientists, and drug development professionals.

Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risks

associated with this chemical.

Hazard Summary
Bis(3-aminopropyl)amine is a hazardous chemical with the following classifications[1][2]:

Acute Toxicity: Harmful if swallowed, toxic in contact with skin, and fatal if inhaled.[1][2]

Skin Corrosion/Irritation: Causes severe skin burns and eye damage.[1][2]

Sensitization: May cause an allergic skin reaction and may cause allergy or asthma

symptoms or breathing difficulties if inhaled.[1][2]

Mutagenicity: Suspected of causing genetic defects.[2]

Organ Toxicity: May cause damage to organs (thymus) through prolonged or repeated

exposure.[2]

Aquatic Hazard: Harmful to aquatic life.[2]
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Data Point Value Source

Oral LD50 (Rat) = 738 mg/kg [3]

Dermal LD50 (Rabbit) = 110 µL/kg [3]

Inhalation LC50 (Rat) = 30 mg/m³ (4 h) [3]

CAS Number 56-18-8 [1][2][3]

Molecular Weight 131.22 g/mol [3]

Molecular Formula C6H17N3 [3]

Operational Protocol: Step-by-Step Guidance
Pre-Handling and Preparation

Obtain Special Instructions: Before use, obtain and read all safety precautions. Do not

handle until all safety measures are understood.[2][3]

Engineering Controls: Work exclusively in a well-ventilated area, preferably under a chemical

fume hood.[1][4] Ensure that an eyewash station and safety shower are readily accessible

and in close proximity to the workstation.[4][5]

Personal Protective Equipment (PPE) Inspection: Before entering the handling area, inspect

all PPE for integrity. Ensure gloves are free of punctures and that protective clothing is not

compromised.

Personal Protective Equipment (PPE) Requirements
Hand Protection: Wear chemical-resistant gloves. Given the severe skin hazards, consider

double-gloving.

Eye and Face Protection: Wear tightly fitting safety goggles.[1] A face shield is also required

to protect against splashes.[3]

Body Protection: Wear impervious, flame-resistant protective clothing to prevent skin contact.

[1][3]
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Respiratory Protection: If exposure limits are exceeded or if working in inadequately

ventilated areas, use a full-face respirator with an appropriate cartridge.[1] Positive-pressure

supplied-air respirators may be necessary for high airborne concentrations.[3]

Handling Procedure
General Handling: Avoid contact with skin, eyes, and clothing.[2][3] Do not breathe mist,

vapors, or spray.[1][3][4]

Dispensing: When dispensing, use only with adequate ventilation and in closed systems

where possible.[3]

Hygiene: Do not eat, drink, or smoke in the work area.[1][3][5] Wash hands thoroughly after

handling, before breaks, and at the end of the work shift.[2][5] Contaminated work clothing

should not be allowed out of the workplace and must be washed before reuse.[1][3]

Storage
Conditions: Store in a cool, dry, and well-ventilated place.[1][3] Keep the container tightly

closed.[1][3]

Security: Store in a locked-up area.[1][3]

Incompatibilities: Keep away from strong acids, oxidizing agents, and other reactive

chemicals.[4]

Spill and Emergency Procedures
Immediate Actions: In case of a spill, evacuate personnel from the area.[5] Remove all

sources of ignition.[5]

Containment: For small spills, use an inert absorbent material like dry lime, sand, or soda

ash.[5] Collect the absorbed material into a suitable, closed container for disposal.[2] Prevent

the spill from entering drains or waterways.[2]

Decontamination: Ventilate the area and wash the spill site after material pickup is complete.

[5]
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First Aid Measures
General Advice: In case of exposure, seek immediate medical attention and show the safety

data sheet to the attending physician.[2][3]

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration.[2]

Immediately call a poison center or doctor.[2]

In Case of Skin Contact: Immediately take off all contaminated clothing.[2] Rinse skin with

plenty of water/shower.[2] Seek immediate medical attention.[3]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing.[1] Immediately call a poison center or

doctor.[2]

If Swallowed: Rinse mouth. Do NOT induce vomiting.[1] Call a physician or poison control

center immediately.[3]

Disposal Plan
Waste Characterization: Dispose of the contents and container as hazardous waste.[2]

Disposal Method: Disposal must be in accordance with applicable local, state, and federal

regulations.[1] Do not dispose of large quantities in sewage systems or landfills.

Experimental Workflow and Safety Protocol Diagram
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Workflow for Handling Bis(3-aminopropyl)amine

1. Preparation

2. Handling

3. Post-Handling 4. Waste Disposal

Emergency Procedures

Review SDS and Protocols

Verify Engineering Controls
(Fume Hood, Eyewash, Shower)

Inspect and Don PPE

Work in Chemical Fume Hood

Dispense Chemical Spill Occurs Personnel Exposure

Perform Experiment

Securely Close Container Decontaminate Work Area Collect Waste in
Hazardous Waste Container

Store in Designated Area Doff and Dispose of/Clean PPE

Wash Hands Thoroughly

Label Waste Container

Arrange for Professional Disposal

Evacuate Area Administer First Aid

Contain & Absorb Spill Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Bis(3-aminopropyl)amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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